Cas no 325694-60-8 (4-phenyl-3-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazole)

• Product Name: 4-phenyl-3-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazole
• CAS No: 325694-60-8
• MF: C₂₁H₁₇N₃S₂
• MW: 375.509781599045
• CID: 5803134
• PubChem ID: 1906594
• Update Time: 2023-11-21

4-phenyl-3-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(cinnamylthio)-4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 4-phenyl-3-[(3-phenyl-2-propen-1-yl)thio]-5-(2-thienyl)-
• Z19281714
• 325694-60-8
• F0733-0032
• AKOS000807073
• 4-phenyl-3-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazole
• BIM-0044111.P001
• 4-phenyl-3-[(E)-3-phenylprop-2-enyl]sulfanyl-5-thiophen-2-yl-1,2,4-triazole

• Inchi： 1S/C21H17N3S2/c1-3-9-17(10-4-1)11-7-16-26-21-23-22-20(19-14-8-15-25-19)24(21)18-12-5-2-6-13-18/h1-15H,16H2
• InChI Key： XJZVRUHPKBIFHH-UHFFFAOYSA-N
• SMILES： N1=C(C2SC=CC=2)N(C2=CC=CC=C2)C(SCC=CC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 375.08638990g/mol
• Monoisotopic Mass: 375.08638990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 84.2Ų